Cas no 1367925-42-5 (2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylic acid)

• Product Name: 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylic acid
• CAS No: 1367925-42-5
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5099971
• Update Time: 2026-03-03

2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrazine-7-carboxylic acid, octahydro-2-methyl-
• 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylic acid

• Inchi： 1S/C10H18N2O2/c1-11-4-5-12-6-8(10(13)14)2-3-9(12)7-11/h8-9H,2-7H2,1H3,(H,13,14)
• InChI Key： YKJMDZPWYWZNEA-UHFFFAOYSA-N
• SMILES： C12CCC(C(O)=O)CN1CCN(C)C2

Additional information on 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylic acid

Exploring the Chemistry and Applications of 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylic acid (CAS No. 1367925-42-5)

The compound 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylic acid (CAS No. 1367925-42-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex bicyclic framework, combining a pyridine and pyrazine ring system, offers versatile reactivity and potential bioactivity. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting central nervous system (CNS) disorders and enzyme modulation.

One of the key features of this compound is its carboxylic acid functional group at the 7-position, which enables facile derivatization into esters, amides, or other pharmacophores. The methyl substitution at the 2-position further enhances its steric and electronic properties, making it a valuable intermediate for medicinal chemistry optimization. Recent studies highlight its potential in designing GPCR ligands and kinase inhibitors, aligning with the growing demand for precision therapeutics.

In the context of green chemistry, 1367925-42-5 has been investigated for its compatibility with sustainable synthesis methods. Innovations such as microwave-assisted synthesis and flow chemistry have reduced reaction times and improved yields, addressing industry priorities for cost-effective and eco-friendly production. These advancements resonate with the broader shift toward sustainable pharmaceuticals, a topic frequently searched in academic and industrial forums.

Analytical characterization of 2-methyl-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine-7-carboxylic acid relies heavily on NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Its stability under various pH conditions and thermal profiles has been documented, supporting its utility in formulation development. These properties are critical for researchers querying compound solubility or storage conditions in online databases.

The compound’s relevance extends to computational chemistry, where its 3D conformation and molecular docking potential are modeled to predict interactions with biological targets. This aligns with trending searches around AI-driven drug design and virtual screening, highlighting its intersection with cutting-edge technologies. Patent literature also reveals applications in neuroprotective agents and metabolic regulators, though detailed mechanisms remain under investigation.

From a commercial perspective, suppliers of CAS 1367925-42-5 emphasize its high purity grades (>98%) and compliance with REACH regulations, responding to buyer concerns about quality standards and regulatory compliance. The compound’s niche status positions it as a high-value intermediate, with pricing strategies often reflecting its specialized use cases.

Future directions for this molecule may include exploration in peptide mimetics or bioconjugation, areas gaining traction in targeted drug delivery research. As the scientific community prioritizes structure-activity relationships (SAR), 1367925-42-5 serves as a compelling case study for scaffold diversification and intellectual property development.